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Compound of Interest

Compound Name: 2,4-Dibromo-6-methylpyridin-3-ol

Cat. No.: B183025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
physicochemical properties, and potential synthetic routes for 2,4-Dibromo-6-methylpyridin-3-
ol (CAS No. 23003-29-4). This substituted pyridine derivative is a potentially valuable building
block in medicinal chemistry and materials science, though detailed public-domain information
regarding its specific biological activities and reaction pathways is limited. This document aims
to consolidate the available data to support research and development efforts.

Commercial Availability

2,4-Dibromo-6-methylpyridin-3-ol is readily available for research purposes from several
chemical suppliers. The typical purity offered is around 95%. Pricing and packaging sizes vary

by vendor.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b183025?utm_src=pdf-interest
https://www.benchchem.com/product/b183025?utm_src=pdf-body
https://www.benchchem.com/product/b183025?utm_src=pdf-body
https://www.benchchem.com/product/b183025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Supplier Purity Notes
) ) Marketed under the Ambeed
Sigma-Aldrich 95%
brand.
Available as a building block
AChemBlock 95.00%
for research.[1]
N Offered for custom synthesis
ChemScene Not Specified T
and process optimization.[2]
Fluorochem 95% Available in various pack sizes.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 2,4-Dibromo-6-

methylpyridin-3-ol is presented below.

Property Value Source
CAS Number 23003-29-4 [1]
Molecular Formula CeHsBr2NO [1]
Molecular Weight 266.92 g/mol [1]
2,4-dibromo-6-methylpyridin-3-
IUPAC Name
ol
Physical Form Solid

Storage Temperature

2-8°C, under inert atmosphere

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H332 (Harmful if
inhaled), H335 (May cause

respiratory irritation)

Precautionary Statements

P261, P280,
P305+P351+P338
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Spectroscopic Data

While a comprehensive public database of spectra for 2,4-Dibromo-6-methylpyridin-3-ol is
not readily available, typical spectroscopic characteristics for related brominated pyridine
derivatives have been reported. Researchers can expect to use a combination of NMR, Mass
Spectrometry, and IR spectroscopy for structural confirmation.

Proposed Synthesis Pathway

A specific, detailed experimental protocol for the synthesis of 2,4-Dibromo-6-methylpyridin-3-
ol is not extensively documented in publicly accessible literature. However, a plausible
synthetic route can be proposed based on general methodologies for the synthesis of
substituted pyridin-3-ols and the bromination of pyridine rings. A potential two-step process
starting from 6-methylpyridin-3-ol is outlined below.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b183025?utm_src=pdf-body
https://www.benchchem.com/product/b183025?utm_src=pdf-body
https://www.benchchem.com/product/b183025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Monobromination

e.g., Acetic Acid or
Dichloromethane

N-Bromosuccinimide (NBS)
or Bromine (Br2)
Brominated Intermediate

(e.g., 2-Bromo-6-methylpyridin-3-ol)

6-methylpyridin-3-ol Reaction

Step 2: Dibromination

Excess Bromine (Br2) 2,4-Dibromo-6-methylpyridin-3-ol

in strong acid

Br sites

Cross-Coupling Reactions

(e.g., Suzuki, Sonogashira) O-Alkylation / O-Acylation

Further Derivatization

Biological Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpyridin-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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